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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310

The following guide provides essential safety and logistical information for the proper disposal
of Menthyl anthranilate, ensuring compliance with standard laboratory safety protocols and
environmental regulations. This information is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Before handling Menthyl anthranilate, it is crucial to be aware of its potential hazards. This
chemical is classified as causing serious eye irritation and is toxic to aquatic life.[1][2]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming
to EN166, NIOSH (US), or equivalent standards.[3]

o Skin Protection: Handle with chemical-resistant gloves. Inspect gloves prior to use and use a
proper glove removal technique to avoid skin contact.[3] Wear appropriate protective clothing
to prevent skin exposure.[4]

o Respiratory Protection: Ensure adequate ventilation.[1][3] If ventilation is inadequate or in
case of aerosol/vapor formation, wear an approved respirator.[5]

o General Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in
work areas.[2]
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Step-by-Step Disposal Procedure

The disposal of Menthyl anthranilate must be conducted in accordance with local, state, and
federal regulations.[1][6] It should be treated as hazardous waste.

o Waste Identification and Segregation:

o All waste containing Menthyl anthranilate, including pure substance, solutions, and
contaminated materials (e.g., absorbent from a spill), must be classified as hazardous
waste.[3]

o Do not mix Menthyl anthranilate waste with other waste streams, especially incompatible
materials such as acids, bases, acid anhydrides, acid chlorides, and reducing agents.[4][7]
Keep it in its original container if possible.[1]

e Containment:

o Collect Menthyl anthranilate waste in a designated, leak-proof, and chemically
compatible container.[3]

o Keep the waste container tightly closed when not in use.[3]
o Store the container in a cool, dry, and well-ventilated place, away from light.[3]
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Menthyl anthranilate.”

o Indicate the approximate concentration and quantity of the waste.
o Storage (Satellite Accumulation Area):

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[3][9]

o Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8]
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» Disposal and Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or
equivalent authority to arrange for the collection and disposal of the hazardous waste.[8]

o Do not pour Menthyl anthranilate down the drain.[1][3] This is critical to prevent
environmental contamination, as the substance is toxic to aquatic life.[1]

Spill and Emergency Procedures

In the event of a spill:

Evacuate non-essential personnel from the area.[1]
e Ensure adequate ventilation.[3]
o Wearing appropriate PPE, contain the spill.[3]

» Absorb the spill with an inert, non-combustible material such as sand, earth, or commercial
sorbent.[3][5]

o Collect the absorbed material and place it into a suitable, closed container for disposal as
hazardous waste.[3][5]

Clean the affected area thoroughly.

Quantitative Data Summary

The following table summarizes key quantitative data for Menthyl anthranilate relevant to its
handling and disposal.
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Property Value Reference
Chemical Formula CsHoNO2 [7]
Molecular Weight 151.16 g/mol [7]
Appearance Clear to pale yellow liquid [10]

Melting Point 24°C/75.2°F [11[7]
Boiling Point 256 °C/492.8 °F [11[7]

Flash Point 104 °C/219.2 °F [7]

Density 1.168 g/cm3 at 25 °C [1]

Oral LD50 (Rat) 2910 mg/kg [3]

. " ca. 2.17 (Bioaccumulation is
Partition Coefficient (log Pow)
not expected)

[1]

Menthyl Anthranilate Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Menthyl anthranilate waste in a laboratory environment.
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Caption: Workflow for the safe disposal of Menthyl anthranilate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Menthyl Anthranilate in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129310#menthyl-anthranilate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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